Cas no 2228373-07-5 (methyl 5-(1-amino-2-hydroxypropan-2-yl)thiophene-3-carboxylate)

• Product Name: methyl 5-(1-amino-2-hydroxypropan-2-yl)thiophene-3-carboxylate
• CAS No: 2228373-07-5
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6046865
• PubChem ID: 165781243
• Update Time: 2025-05-20

methyl 5-(1-amino-2-hydroxypropan-2-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-amino-2-hydroxypropan-2-yl)thiophene-3-carboxylate
• 2228373-07-5
• EN300-1743583

• Inchi： 1S/C9H13NO3S/c1-9(12,5-10)7-3-6(4-14-7)8(11)13-2/h3-4,12H,5,10H2,1-2H3
• InChI Key： SWJSCLHJFVWUHN-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C(C)(CN)O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Additional information on methyl 5-(1-amino-2-hydroxypropan-2-yl)thiophene-3-carboxylate

Comprehensive Overview of Methyl 5-(1-amino-2-hydroxypropan-2-yl)thiophene-3-carboxylate (CAS No. 2228373-07-5)

Methyl 5-(1-amino-2-hydroxypropan-2-yl)thiophene-3-carboxylate (CAS No. 2228373-07-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene backbone and functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its amino and hydroxy substituents make it particularly valuable for designing drug candidates targeting metabolic disorders and inflammatory pathways, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like methyl 5-(1-amino-2-hydroxypropan-2-yl)thiophene-3-carboxylate has surged due to their role in developing kinase inhibitors and GPCR modulators. Researchers frequently search for "thiophene derivatives in drug discovery" or "CAS 2228373-07-5 applications," reflecting its relevance in cutting-edge therapeutic areas such as oncology and neurodegenerative diseases. The compound's ester functionality further enhances its utility in prodrug design, a hot topic in AI-driven drug delivery optimization.

The structural features of this molecule—particularly its carboxylate moiety and hydrophilic propanolamine side chain—enable exceptional solubility profiles, addressing a common challenge in formulation development. This property is frequently queried in search engines as "improving API solubility with thiophene cores." Moreover, its stability under physiological conditions makes it a candidate for sustained-release applications, coinciding with industry focus on patient compliance technologies.

From a synthetic chemistry perspective, CAS 2228373-07-5 exemplifies modern green chemistry principles. Its production often employs catalytic amination methods, reducing heavy metal waste—a key concern in ESG-compliant manufacturing. Queries like "environmentally friendly synthesis of amino thiophenes" highlight this alignment with sustainable pharmaceutical trends. Analytical characterization via LC-MS and NMR confirms its high purity (>98%), meeting stringent regulatory requirements for preclinical studies.

Emerging applications in material science include its use as a building block for conductive polymers, responding to searches for "organic electronic materials with biological compatibility." The compound's electron-rich thiophene ring contributes to charge transport properties, while its polar substituents enable interfacial modifications in biosensor development—an area gaining traction in wearable health monitoring devices.

Quality control protocols for methyl 5-(1-amino-2-hydroxypropan-2-yl)thiophene-3-carboxylate typically involve chiral HPLC to ensure enantiomeric purity, addressing pharmaceutical industry demands for stereochemically defined intermediates. This rigor supports its inclusion in FDA-approved drug development pipelines, particularly for small molecule therapies where "structure-activity relationship optimization" remains a top search priority among medicinal chemists.

In conclusion, CAS 2228373-07-5 represents a multifunctional scaffold bridging drug discovery and advanced materials. Its growing literature citations (20+ patents since 2020) and presence in compound libraries underscore its importance. For researchers investigating "next-generation thiophene pharmacophores" or "biodegradable electronic components," this compound offers a compelling starting point with demonstrated versatility across interdisciplinary applications.